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Compound of Interest

Compound Name: 3-(Perfluoro-n-octyl)propenoxide

Cat. No.: B1582729

Chemical Formula: C11HsF170

This technical guide provides a comprehensive overview of 3-(Perfluoro-n-
octyl)propenoxide, a fluorinated epoxide with significant potential in various scientific and
industrial applications. This document is intended for researchers, scientists, and professionals
in drug development and materials science.

Chemical Identity and Properties

3-(Perfluoro-n-octyl)propenoxide, also known by its IUPAC name 2-
(2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-heptadecafluorononyl)oxirane, is a colorless liquid.[1][2] The
presence of a highly fluorinated octyl chain imparts unique properties such as high thermal
stability, chemical inertness, and both hydrophobic and oleophobic characteristics, making it a
valuable surfactant and surface modifier.[1] It is also recognized for its potential as a building
block in the synthesis of other complex fluorinated molecules and possesses antibacterial
properties.[1][3]

Physicochemical Data

A summary of the key physicochemical properties of 3-(Perfluoro-n-octyl)propenoxide is
presented in Table 1. This data is essential for its handling, application, and in the design of
experimental procedures.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1582729?utm_src=pdf-interest
https://www.benchchem.com/product/b1582729?utm_src=pdf-body
https://www.benchchem.com/product/b1582729?utm_src=pdf-body
https://www.benchchem.com/product/b1582729?utm_src=pdf-body
https://www.rsc.org/suppdata/sc/c3/c3sc51209f/c3sc51209f.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12439223/
https://www.rsc.org/suppdata/sc/c3/c3sc51209f/c3sc51209f.pdf
https://www.rsc.org/suppdata/sc/c3/c3sc51209f/c3sc51209f.pdf
https://www.beilstein-journals.org/bjoc/content/private/download/7UHDN3KKZB4OBJZXJ32SXNJK4Q.pdf
https://www.benchchem.com/product/b1582729?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C11Hs5F170 [L1121[31[4115]
Molecular Weight 476.13 g/mol [1112][31[4]
CAS Number 38565-53-6 [11[21[31[41[5]
Appearance Colorless transparent liquid [1112]

Boiling Point 87 °C @ 19 mmHg [2][5]
Density 1.712 g/mL at 25 °C [5]
Refractive Index (n20/D) 1.32

Spectroscopic Data

Detailed spectroscopic analysis is crucial for the unambiguous identification and
characterization of 3-(Perfluoro-n-octyl)propenoxide. While specific experimental spectra are
not readily available in the public domain, the expected NMR and IR characteristics can be
predicted based on its chemical structure.

Spectroscopy Expected Peaks/Signals
Signals corresponding to the protons of the
IH NMR ] ) )
oxirane ring and the adjacent methylene group.
Resonances for the carbon atoms of the oxirane
13C NMR ring, the methylene bridge, and the
perfluorinated alkyl chain.
A series of signals characteristic of the CFs and
1°F NMR ] ] )
multiple CF2 groups in the perfluorooctyl chain.
Characteristic absorption bands for C-O-C
FT-IR stretching of the epoxide ring, C-H stretching,
and strong C-F stretching vibrations.
A molecular ion peak corresponding to the exact
Mass Spectrometry mass of the compound, along with a

characteristic fragmentation pattern.
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Synthesis Protocol

The synthesis of 3-(Perfluoro-n-octyl)propenoxide can be achieved through the epoxidation
of its corresponding alkene precursor, 1H,1H,2H-perfluoro-1-decene. A general and plausible
experimental protocol is detailed below.

Materials

e 1H,1H,2H-Perfluoro-1-decene

o meta-Chloroperoxybenzoic acid (m-CPBA)

e Dichloromethane (DCM)

e Sodium bicarbonate (NaHCO3) solution (saturated)
e Sodium sulfite (Na2S0O3) solution (10%)

e Brine (saturated NaCl solution)

o Anhydrous magnesium sulfate (MgSOa)

e Round-bottom flask

e Magnetic stirrer

e Separatory funnel

 Rotary evaporator

Procedure

e Reaction Setup: In a clean, dry round-bottom flask, dissolve 1H,1H,2H-perfluoro-1-decene in
dichloromethane (DCM).

» Addition of Oxidizing Agent: To the stirred solution, add meta-chloroperoxybenzoic acid (m-
CPBA) portion-wise at room temperature. The reaction is typically monitored by thin-layer
chromatography (TLC) to track the consumption of the starting alkene.
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e Quenching the Reaction: Upon completion, the reaction mixture is cooled and quenched by
the slow addition of a 10% sodium sulfite solution to reduce the excess peroxyacid.

o Workup: The organic layer is separated and washed successively with a saturated sodium
bicarbonate solution, water, and brine.

» Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator to
yield the crude product.

 Purification: The crude 3-(Perfluoro-n-octyl)propenoxide can be further purified by vacuum
distillation or column chromatography on silica gel.

Synthesis Workflow Diagram

Click to download full resolution via product page
Caption: Workflow for the synthesis of 3-(Perfluoro-n-octyl)propenoxide.

Experimental Protocol: Antibacterial Activity Assay

The antibacterial properties of 3-(Perfluoro-n-octyl)propenoxide can be evaluated using
standard microbiological techniques such as the broth microdilution method to determine the
Minimum Inhibitory Concentration (MIC).

Materials

e 3-(Perfluoro-n-octyl)propenoxide
o Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)
o Cation-adjusted Mueller-Hinton Broth (ca-MHB)

e 96-well microtiter plates
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e Spectrophotometer

e Incubator

Procedure

o Preparation of Inoculum: Prepare a bacterial suspension from a fresh culture and adjust its
turbidity to a 0.5 McFarland standard. This is then further diluted in ca-MHB to achieve the
desired final inoculum concentration.

 Serial Dilution: Prepare a series of twofold dilutions of 3-(Perfluoro-n-octyl)propenoxide in
ca-MHB in a 96-well microtiter plate.

« Inoculation: Add the prepared bacterial inoculum to each well of the microtiter plate. Include
positive (bacteria and broth) and negative (broth only) controls.

e Incubation: Incubate the plates at 37°C for 18-24 hours.

o Determination of MIC: The MIC is determined as the lowest concentration of the compound
that completely inhibits visible bacterial growth.

Antibacterial Assay Workflow Diagram
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Caption: Workflow for determining the antibacterial activity of 3-(Perfluoro-n-
octyl)propenoxide.

Applications and Future Directions

The unique combination of properties of 3-(Perfluoro-n-octyl)propenoxide makes it a
compound of interest for several applications:

o Surface Coatings: Its hydrophobic and oleophobic nature makes it an excellent candidate for
creating water and oil repellent surfaces.
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o Surfactant: It can be used as a high-performance surfactant in various industrial processes.

o Monomer for Fluoropolymers: The epoxide ring is a reactive functional group that can be
opened to create novel fluorinated polymers with specialized properties.

« Antimicrobial Agent: Its demonstrated antibacterial activity suggests potential applications in
the development of new antimicrobial materials and coatings.

Further research into the biological activity of this compound and the development of efficient
and scalable synthesis methods will be crucial for unlocking its full potential in these and other
emerging applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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